6'-Methoxy-1a',7b'-dihydrospiro[cyclohexane-1,2'-oxireno[c]chromene]
Overview
Description
6’-Methoxy-1a’,7b’-dihydrospiro[cyclohexane-1,2’-oxireno[c]chromene] is a chemical compound with the molecular formula C15H18O3 and a molecular weight of 246.30 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It contains a total of 39 bonds, including 21 non-H bonds, 6 multiple bonds, 1 rotatable bond, and 6 aromatic bonds . The structure also includes 1 three-membered ring, 3 six-membered rings, 1 seven-membered ring, 1 ten-membered ring, and 1 eleven-membered ring . Additionally, it contains 1 aliphatic ether and 2 aromatic ethers .Physical and Chemical Properties Analysis
The physical and chemical properties of 6’-Methoxy-1a’,7b’-dihydrospiro[cyclohexane-1,2’-oxireno[c]chromene] include a molecular weight of 246.30 and a molecular formula of C15H18O3 . More detailed properties like melting point, boiling point, solubility, etc., were not found in the search results.Scientific Research Applications
Synthesis and Characterization
The compound 6'-Methoxy-1a',7b'-dihydrospiro[cyclohexane-1,2'-oxireno[c]chromene] is involved in various synthetic routes leading to novel heterocyclic compounds. For instance, it has been used in the efficient approach for regioselective synthesis of new trifluoromethyl-substituted spirotetracyclic isoxazolines and isoxazoles. These compounds were synthesized via reactions of related ethanones with hydroxylamine hydrochloride, yielding a series of novel spiro heterocycles characterized by NMR spectroscopy, X-ray diffraction, and GC–MS techniques (Bonacorso et al., 2017). Another study focused on the O-functionalization of trifluoromethyl-substituted spirotetracyclic isoxazolines, leading to the synthesis of new 3-(alkoxy)-substituted isoxazolines, showcasing the compound's versatility in organic synthesis (Bonacorso et al., 2018).
Properties
IUPAC Name |
6-methoxyspiro[1a,7b-dihydrooxireno[2,3-c]chromene-2,1'-cyclohexane] | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-16-10-5-6-12-11(9-10)13-14(17-13)15(18-12)7-3-2-4-8-15/h5-6,9,13-14H,2-4,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIPCGUKQTLNTJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC3(CCCCC3)C4C2O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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